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Compound of Interest

Compound Name: Lawsone

Cat. No.: B1674593 Get Quote

An increasing demand for natural products in the pharmaceutical, cosmetic, and textile

industries has led to a renewed interest in plant-derived compounds. Lawsone (2-hydroxy-1,4-

naphthoquinone), the primary bioactive constituent of the henna plant (Lawsonia inermis), is a

potent coloring agent and possesses a wide range of pharmacological activities, including

antifungal, antibacterial, and anticancer properties. Accurate and reliable quantification of

lawsone in plant extracts is crucial for quality control, standardization of herbal products, and

for research and development purposes. High-Performance Liquid Chromatography (HPLC)

has emerged as a precise and sensitive technique for this quantification.

This document provides detailed application notes and protocols for the quantification of

lawsone in plant extracts using HPLC, intended for researchers, scientists, and drug

development professionals.

Experimental Protocols
Extraction of Lawsone from Plant Material
The choice of extraction method can significantly impact the yield of lawsone. Below are three

common protocols for extracting lawsone from dried henna leaf powder.

Protocol 1: Alkaline Extraction

This method is suitable for achieving a high yield of lawsone.

Sample Preparation: Accurately weigh 2.0 g of finely powdered henna leaves.
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Extraction: Transfer the powder to a 100 mL volumetric flask and add 100 mL of 1.0 M

sodium carbonate (Na₂CO₃) solution.[1][2]

Incubation: Shake the flask intermittently over a period of 8 hours and then allow the

contents to settle overnight.[3]

Filtration: Filter the mixture through Whatman No. 1 filter paper.

Dilution: Transfer 10 mL of the filtrate to a 25 mL volumetric flask and dilute to the mark with

deionized water.[3]

Final Filtration: Filter the diluted extract through a 0.45 µm syringe filter into an HPLC vial.

Protocol 2: Methanolic Extraction (Ultrasound-Assisted)

This method utilizes organic solvent and ultrasound for efficient extraction.

Sample Preparation: Accurately weigh 1.0 g of powdered henna leaves.

Extraction: Place the sample in a flask with 24 mL of 75% v/v methanol in water.[4]

Sonication: Place the flask in an ultrasonic bath at 50°C for 16 minutes.[4]

Centrifugation and Filtration: Centrifuge the extract to pellet the solid material. Filter the

supernatant through a 0.2 µm syringe filter into an HPLC vial.[4]

Protocol 3: Soxhlet Extraction

This is a continuous extraction method suitable for exhaustive extraction.

Sample Preparation: Place a known quantity of powdered henna leaves into a thimble.

Extraction: Perform extraction using methanol in a Soxhlet apparatus for 10 hours.[5]

Solvent Evaporation: Evaporate the solvent from the collected extract under reduced

pressure.
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Reconstitution: Re-dissolve the dried extract in a known volume of the mobile phase and

filter through a 0.45 µm syringe filter before HPLC analysis.

HPLC Analysis of Lawsone
Standard Preparation:

Accurately weigh 20 mg of lawsone reference standard and dissolve it in 100 mL of 5%

sodium bicarbonate solution to prepare a stock solution.[3]

From the stock solution, prepare a series of working standards by serial dilution to construct

a calibration curve (e.g., 5-60 µg/mL).[6][7]

Chromatographic Conditions:

The following table summarizes various reported HPLC conditions for lawsone quantification.

Researchers should select and optimize a method based on their available instrumentation and

specific requirements.

Parameter Method 1 Method 2 Method 3 Method 4

Column C18
Chromolith® RP-

18e
C18 LC-18

Mobile Phase
Water:Acetonitril

e (60:40 v/v)[1]

Water:Methanol

(50:50 v/v) with

0.02 M TFA (pH

2)[8]

70% Methanol

and 30%

Water[9]

Toluene:Ethyl

acetate:Glacial

acetic acid (8:1:1

v/v/v)

Flow Rate 1.2 mL/min[1] Not Specified Not Specified Not Specified

Detection

Wavelength
260 nm[1] 267 nm[8] 286 nm[3] 277 nm[7]

Column

Temperature
30°C[1] Not Specified Not Specified Not Specified

Retention Time Not Specified Not Specified ~4.4 min[5] ~6.2 min[4]

Quantification:
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The concentration of lawsone in the plant extracts is determined by comparing the peak area

of lawsone in the sample chromatogram with the calibration curve generated from the

lawsone reference standards.

Method Validation Data
The following table presents a summary of validation parameters from various studies to

demonstrate the reliability of the HPLC methods for lawsone quantification.

Parameter Result 1 Result 2

Linearity Range 10-50 µg/mL[8] 5-60 µg/mL[6][7]

Correlation Coefficient (r²) 0.999[8] 0.998[6][7]

Accuracy (% Recovery) 98-102%[8] 99.25 ± 0.61%[6][7]

Precision (%RSD) < 2%[8]
Intraday: 0.37-0.56%, Interday:

0.42-0.55%[6][7]

Limit of Detection (LOD) Not Specified 1.08 µg/mL[6][7]

Limit of Quantification (LOQ) Not Specified 3.28 µg/mL[6][7]

Visualizations
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Caption: Experimental workflow for lawsone quantification.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1674593?utm_src=pdf-body-img
https://www.benchchem.com/product/b1674593?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extraction Methods

HPLC Parameters

Method Validation

Alkaline Extraction

Lawsone-Containing Plant Extract

Methanolic Extraction Soxhlet Extraction

Mobile Phase

Linearity

Stationary Phase (Column)

Accuracy

Detection Wavelength

Precision

LOD & LOQ

injection injection injection

Click to download full resolution via product page

Caption: Key components of lawsone analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1674593?utm_src=pdf-body-img
https://www.benchchem.com/product/b1674593?utm_src=pdf-body
https://www.benchchem.com/product/b1674593?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. HPLC determination of lawsone in alkaline extracts of henna leaves (lawsonia inermis)/
Nurul Fasihah Idaham - UiTM Institutional Repository [ir.uitm.edu.my]

2. ir.uitm.edu.my [ir.uitm.edu.my]

3. rjp.scione.com [rjp.scione.com]

4. phcog.com [phcog.com]

5. mdpi.com [mdpi.com]

6. researchgate.net [researchgate.net]

7. Method development for Lawsone estimation in Trichup herbal hair powder by high-
performance thin layer chromatography - PMC [pmc.ncbi.nlm.nih.gov]

8. cabidigitallibrary.org [cabidigitallibrary.org]

9. journals.umt.edu.pk [journals.umt.edu.pk]

To cite this document: BenchChem. [methods for the quantification of lawsone in plant
extracts using HPLC]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674593#methods-for-the-quantification-of-lawsone-
in-plant-extracts-using-hplc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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